Cas no 1119266-66-8 (1-(2-chloropyridin-3-yl)sulfonyl-N-[2-(trifluoromethoxy)phenyl]piperidine-4-carboxamide)

• Product Name: 1-(2-chloropyridin-3-yl)sulfonyl-N-[2-(trifluoromethoxy)phenyl]piperidine-4-carboxamide
• CAS No: 1119266-66-8
• MF: C₁₈H₁₇ClF₃N₃O₄S
• MW: 463.858492612839
• CID: 5857400
• PubChem ID: 31142085
• Update Time: 2025-06-10

1-(2-chloropyridin-3-yl)sulfonyl-N-[2-(trifluoromethoxy)phenyl]piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(2-chloropyridin-3-yl)sulfonyl]-N-[2-(trifluoromethoxy)phenyl]piperidine-4-carboxamide
• AKOS008093978
• 1119266-66-8
• Z238151282
• EN300-26611167
• 1-(2-chloropyridin-3-yl)sulfonyl-N-[2-(trifluoromethoxy)phenyl]piperidine-4-carboxamide

• Inchi： 1S/C18H17ClF3N3O4S/c19-16-15(6-3-9-23-16)30(27,28)25-10-7-12(8-11-25)17(26)24-13-4-1-2-5-14(13)29-18(20,21)22/h1-6,9,12H,7-8,10-11H2,(H,24,26)
• InChI Key： WMELJRSLRLWLQO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)S(N1CCC(C(NC2C=CC=CC=2OC(F)(F)F)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 463.0580394g/mol
• Monoisotopic Mass: 463.0580394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 97Ų

Additional information on 1-(2-chloropyridin-3-yl)sulfonyl-N-[2-(trifluoromethoxy)phenyl]piperidine-4-carboxamide

Research Briefing on 1-(2-chloropyridin-3-yl)sulfonyl-N-[2-(trifluoromethoxy)phenyl]piperidine-4-carboxamide (CAS: 1119266-66-8)

The compound 1-(2-chloropyridin-3-yl)sulfonyl-N-[2-(trifluoromethoxy)phenyl]piperidine-4-carboxamide (CAS: 1119266-66-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, pharmacological properties, and potential clinical relevance.

Recent studies have highlighted the compound's role as a potent modulator of specific biological targets, particularly in the context of neurological disorders and inflammatory diseases. The structural features of this molecule, including the sulfonyl and trifluoromethoxy groups, contribute to its unique binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction mechanisms with target proteins, providing insights for further optimization.

In vitro and in vivo studies have demonstrated promising results regarding the compound's efficacy and safety profile. For instance, preclinical trials have shown significant attenuation of neuroinflammatory markers in animal models, suggesting potential applications in treating conditions like multiple sclerosis and Alzheimer's disease. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been characterized, laying the groundwork for future clinical development.

Despite these advancements, challenges remain in scaling up synthesis and addressing potential off-target effects. Current research is focused on derivative synthesis to improve potency and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into therapeutic candidates.

In conclusion, 1-(2-chloropyridin-3-yl)sulfonyl-N-[2-(trifluoromethoxy)phenyl]piperidine-4-carboxamide represents a promising scaffold for drug development. Continued research is essential to fully exploit its therapeutic potential and address existing limitations. This briefing underscores the importance of interdisciplinary approaches in advancing this compound from bench to bedside.